Cas no 2086298-72-6 ((S,R,S)-AHPC-PEG6-NH2)

• Product Name: (S,R,S)-AHPC-PEG6-NH2
• CAS No: 2086298-72-6
• MF: C₃₆H₅₇N₅O₁₀S
• MW: 751.930289030075
• CID: 5306046
• Update Time: 2025-05-20

(S,R,S)-AHPC-PEG6-NH2 Chemical and Physical Properties

Names and Identifiers

• (S,R,S)-AHPC-PEG6-NH2

• Inchi： 1S/C36H57N5O10S/c1-26-32(52-25-39-26)28-7-5-27(6-8-28)22-38-34(44)30-21-29(42)23-41(30)35(45)33(36(2,3)4)40-31(43)24-51-20-19-50-18-17-49-16-15-48-14-13-47-12-11-46-10-9-37/h5-8,25,29-30,33,42H,9-24,37H2,1-4H3,(H,38,44)(H,40,43)/t29-,30+,33-/m1/s1
• InChI Key： LYKLXRAVLVZIGV-YLJHYDRVSA-N
• SMILES： C(NCC1=CC=C(C2SC=NC=2C)C=C1)(=O)[C@@H]1C[C@@H](O)CN1C(=O)[C@H](C(C)(C)C)NC(=O)COCCOCCOCCOCCOCCOCCN

Additional information on (S,R,S)-AHPC-PEG6-NH2

Introduction to (S,R,S)-AHPC-PEG6-NH2 and Its Applications in Modern Chemical Biology

The compound with the CAS number 2086298-72-6 represents a significant advancement in the field of chemical biology, particularly in the development of novel therapeutic agents. The product name, (S,R,S)-AHPC-PEG6-NH2, highlights its unique structural configuration and functional properties, which make it a promising candidate for various biomedical applications. This introduction delves into the compound's chemical structure, its synthesis, and its emerging role in cutting-edge research.

Chemically, (S,R,S)-AHPC-PEG6-NH2 is a derivative of AHPC (ammonium hexafluorophosphate), known for its potent bioactivity. The addition of PEG6 (polyethylene glycol with a molecular weight of 600 Da) and the amine group at the terminal end enhances its solubility and bioavailability, making it more suitable for pharmaceutical use. The stereochemistry denoted by (S,R,S) indicates a specific three-dimensional arrangement of atoms, which is crucial for its biological activity.

The synthesis of (S,R,S)-AHPC-PEG6-NH2 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled the production of this compound with greater efficiency and scalability. For instance, the use of chiral auxiliaries and asymmetric catalysis has been instrumental in achieving the desired stereochemical configuration.

In recent years, (S,R,S)-AHPC-PEG6-NH2 has garnered attention for its potential in drug delivery systems. The PEG6 moiety acts as a stabilizing agent, protecting the drug from degradation and improving its circulation time in the bloodstream. This property is particularly valuable for targeted therapy, where prolonged exposure to the therapeutic agent can enhance efficacy. Studies have shown that PEGylated compounds exhibit reduced immunogenicity and improved pharmacokinetics.

One of the most exciting applications of (S,R,S)-AHPC-PEG6-NH2 is in the field of oncology. Research indicates that this compound can selectively target cancer cells while minimizing damage to healthy tissues. The unique interaction between (S,R,S)-AHPC-PEG6-NH2 and cancer cell membranes disrupts cellular processes such as DNA replication and protein synthesis, leading to apoptosis or cell cycle arrest. Preclinical trials have demonstrated promising results in animal models, suggesting its potential as a novel anticancer agent.

The compound's ability to cross biological barriers also makes it an attractive candidate for treating neurological disorders. The blood-brain barrier presents a significant challenge for drug delivery, but (S,R,S)-AHPC-PEG6-NH2's molecular design allows it to bypass this obstacle effectively. This property has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease, where traditional therapies have limited efficacy.

Furthermore, (S,R,S)-AHPC-PEG6-NH2 has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. By modulating inflammatory pathways, this compound can help reduce symptoms and prevent long-term complications. Emerging research suggests that it may also have beneficial effects on wound healing and tissue regeneration.

The versatility of (S,R,S)-AHPC-PEG6-NH2 extends to diagnostic imaging as well. When labeled with contrast agents, it can be used to visualize specific tissues or organs with high precision. This capability is particularly useful in early detection and monitoring of diseases such as cancer and neurodegenerative disorders. The combination of therapeutic and diagnostic applications positions this compound as a multifaceted tool in modern medicine.

As research continues to uncover new applications for (S,R,S)-AHPC-PEG6-NH2, its significance in chemical biology is only likely to grow. The ongoing development of innovative synthetic methods and delivery systems will further enhance its potential for clinical use. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, (S,R,S)-AHPC-PEG6-NH2 represents a groundbreaking advancement in biomedical research. Its unique structure, enhanced solubility, and multifunctional properties make it a versatile compound with broad applications in drug delivery, oncology, neurology, anti-inflammation, and diagnostic imaging. As we continue to explore its potential, it is clear that this compound will play a pivotal role in shaping the future of chemical biology and medicine.